Cas no 387360-45-4 (LABOTEST-BB LT00007836)
LABOTEST-BB LT00007836 structure
Product Name:LABOTEST-BB LT00007836
CAS No:387360-45-4
MF:C22H24F2N4O2
MW:414.448371887207
CID:923888
PubChem ID:3716112
Update Time:2025-04-19
LABOTEST-BB LT00007836 Chemical and Physical Properties
Names and Identifiers
-
- LABOTEST-BB LT00007836
- 387360-45-4
- SCHEMBL16026460
- AKOS024351068
- 1-(4-fluorophenyl)-4-[[4-(4-fluorophenyl)-1-piperazinyl](oxo)acetyl]piperazine
-
- Inchi: 1S/C22H24F2N4O2/c23-17-1-5-19(6-2-17)25-9-13-27(14-10-25)21(29)22(30)28-15-11-26(12-16-28)20-7-3-18(24)4-8-20/h1-8H,9-16H2
- InChI Key: SUFZRFPHCKURNS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1CCN(C(C(N2CCN(C3C=CC(=CC=3)F)CC2)=O)=O)CC1
Computed Properties
- Exact Mass: 414.18700
- Monoisotopic Mass: 414.18673235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 2
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 47.1Ų
Experimental Properties
- PSA: 47.10000
- LogP: 1.96800
LABOTEST-BB LT00007836 Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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